N,N-dimethyl-2-[(4-methyl-6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetamide

• IUPAC Name: N,N-dimethyl-2-(4-methyl-6-oxobenzo[c]chromen-3-yl)oxyacetamide
• InChI: InChI=1S/C18H17NO4/c1-11-15(22-10-16(20)19(2)3)9-8-13-12-6-4-5-7-14(12)18(21)23-17(11)13/h4-9H,10H2,1-3H3
• InChI Key: OLEWOFPNLGKENC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=CC=CC=C23)OCC(=O)N(C)C
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

“N,N-dimethyl-2-[(4-methyl-6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetamide” is a chemical compound with the linear formula C18H17NO4. It has a CAS number of 307551-48-0 and a molecular weight of 311.34. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds with structural similarities to N,N-dimethyl-2-[(4-methyl-6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetamide has contributed significantly to the field of organic chemistry. For instance, the synthesis of novel classes of compounds through iodine-catalyzed reactions, microwave irradiation, and hydrogenation processes demonstrates the versatility and reactivity of chromen derivatives. These methods allow for the creation of compounds with potential anti-lipid peroxidation activity and soybean lipoxygenase inhibition, highlighting their potential in addressing oxidative stress-related conditions (Vlachou et al., 2023).

Biological and Therapeutic Applications

Research into the biological effects of acetamide derivatives, including N,N-dimethyl forms, has expanded our understanding of their potential therapeutic applications. For example, certain coumarin derivatives have been studied for their antioxidant activity, comparing favorably with known antioxidants like ascorbic acid. This suggests their utility in combating oxidative stress, a factor in many chronic diseases (Kadhum et al., 2011). Additionally, some novel phloroglucinol derivatives have shown anti-inflammatory effects by inhibiting nitric oxide production and histamine release, indicating potential as anti-allergic agents (Daikonya et al., 2002).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. This includes any warranty of merchantability, fitness for a particular purpose, or warranty against infringement of intellectual property rights of a third party.

Mechanism of Action

Target of Action

The primary targets of N,N-dimethyl-2-[(4-methyl-6-oxo-6H-benzo[c]chromen-3-yl)oxy]acetamide are currently unknown. This compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Result of Action

Compounds with similar structures have been found to have neuroprotective effects in animal models of neurodegenerative diseases, such as alzheimer’s and parkinson’s